Cas no 2229434-30-2 (2-(2,6-difluoro-4-methylphenyl)-3,3-difluoropropan-1-amine)

• Product Name: 2-(2,6-difluoro-4-methylphenyl)-3,3-difluoropropan-1-amine
• CAS No: 2229434-30-2
• MF: C₁₀H₁₁F₄N
• MW: 221.194656610489
• CID: 6280809
• PubChem ID: 165638203
• Update Time: 2025-10-30

2-(2,6-difluoro-4-methylphenyl)-3,3-difluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-difluoro-4-methylphenyl)-3,3-difluoropropan-1-amine
• EN300-1972587
• 2229434-30-2

• Inchi： 1S/C10H11F4N/c1-5-2-7(11)9(8(12)3-5)6(4-15)10(13)14/h2-3,6,10H,4,15H2,1H3
• InChI Key： UEXDFVCXQLYADV-UHFFFAOYSA-N
• SMILES： FC(C(CN)C1C(=CC(C)=CC=1F)F)F

Computed Properties

• Exact Mass: 221.08276200g/mol
• Monoisotopic Mass: 221.08276200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Additional information on 2-(2,6-difluoro-4-methylphenyl)-3,3-difluoropropan-1-amine

Introduction to 2-(2,6-difluoro-4-methylphenyl)-3,3-difluoropropan-1-amine (CAS No. 2229434-30-2)

2-(2,6-difluoro-4-methylphenyl)-3,3-difluoropropan-1-amine (CAS No. 2229434-30-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a difluoromethylated phenyl group and a difluorinated propanamine moiety. These structural features contribute to its potential biological activities and pharmacological properties, making it a subject of interest for various therapeutic applications.

The chemical formula of 2-(2,6-difluoro-4-methylphenyl)-3,3-difluoropropan-1-amine is C₁₁H₁₁F₄N, and its molecular weight is approximately 245.19 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the coupling of 2,6-difluoro-4-methylbenzene with a difluorinated propanamine derivative. The synthesis process often involves the use of transition metal catalysts and carefully controlled reaction conditions to ensure high yield and purity.

In recent years, 2-(2,6-difluoro-4-methylphenyl)-3,3-difluoropropan-1-amine has been the focus of several studies aimed at elucidating its biological activities and potential therapeutic applications. One notable area of research is its interaction with serotonin receptors. Serotonin receptors play a crucial role in regulating various physiological processes, including mood, appetite, and sleep. Studies have shown that 2-(2,6-difluoro-4-methylphenyl)-3,3-difluoropropan-1-amine exhibits selective binding to certain serotonin receptor subtypes, which could make it a promising candidate for the development of novel antidepressants or anxiolytics.

Beyond its potential as a serotonin receptor modulator, 2-(2,6-difluoro-4-methylphenyl)-3,3-difluoropropan-1-amine has also been investigated for its effects on other neurotransmitter systems. For instance, preliminary studies suggest that it may have affinity for dopamine receptors, which are involved in reward and motivation pathways. This property could be leveraged to develop new treatments for neurological disorders such as Parkinson's disease or addiction.

The pharmacokinetic properties of 2-(2,6-difluoro-4-methylphenyl)-3,3-difluoropropan-1-amine have also been studied to understand its behavior in biological systems. Research indicates that the compound has good oral bioavailability and a favorable half-life, which are important considerations for drug development. Additionally, it has demonstrated low toxicity in preclinical studies, suggesting that it may be safe for further clinical evaluation.

In the context of drug discovery and development, the unique chemical structure of 2-(2,6-difluoro-4-methylphenyl)-3,3-difluoropropan-1-amine provides several advantages. The presence of fluorine atoms can enhance metabolic stability and improve drug-like properties such as solubility and permeability. These characteristics make it an attractive scaffold for the design of new therapeutic agents.

Clinical trials are currently underway to assess the safety and efficacy of 2-(2,6-difluoro-4-methylphenyl)-3,3-difluoropropan-1-amine in various therapeutic settings. Early results from phase I trials have shown promising outcomes in terms of tolerability and pharmacokinetic profile. Further studies are needed to fully evaluate its therapeutic potential and determine optimal dosing regimens.

In conclusion, 2-(2,6-difluoro-4-methylphenyl)-3,3-difluoropropan-1-amine (CAS No. 2229434-30-2) represents an exciting area of research in medicinal chemistry and pharmaceutical science. Its unique molecular structure and promising biological activities make it a valuable candidate for the development of new therapeutic agents targeting serotonin receptors and other neurotransmitter systems. As research continues to advance, this compound has the potential to contribute significantly to the treatment of various neurological and psychiatric disorders.